Cas no 407-38-5 (2,2,2-Trifluoroethyl trifluoroacetate)

2,2,2-Trifluoroethyl trifluoroacetate Properties

Names and Identifiers

• 2,2,2-trifluoroethyl trifluoroacetate
• 2,2,2-trifluoroethyl 2,2,2-trifluoroacetate
• Trifluoroacetic Acid 2,2,2-Trifluoroethyl Ester
• trifluoro-acetic acid 2,2,2-trifluoro-ethyl ester
• Acetic acid, trifluoro-, 2,2,2-trifluoroethyl ester
• ZKUJOCJJXCPCFS-UHFFFAOYSA-N
• Trifluoroacetic acid trifluoroethyl ester
• 2,2,2-trifluoroethyltrifluoroacetate
• PubChem12623
• CF3CO2CH2CF3
• CF3C(O)OCH2CF3
• trifluoroethyl trifluoroacetate
• KSC496E0R
• 2800AE
• SBB091941
• 407-38-5
• AKOS005207047
• 2,2,2-Trifluoroethyl trifluoroacetate; Trifluoroacetic acid 2,2,2-trifluoroethyl ester
• NS00030837
• FT-0609042
• 2,2,2-Trifluoroethyl trifluoroacetate, >=98%
• T1697
• ethanol, 2,2,2-trifluoro-, trifluoroacetate
• D92502
• UNII-Z64US2QA96
• SCHEMBL668270
• MFCD00000418
• EN300-256600
• ACETIC ACID, 2,2,2-TRIFLUORO-, 2,2,2-TRIFLUOROETHYL ESTER
• SY048815
• CS-0016323
• DTXSID30193676
• Z64US2QA96
• EINECS 206-985-5
• FS-4383
• DTXCID70116167
• 2,2,2-Trifluoroethyl 2,2,2-Trifluoroacetate; 2,2,2-Trifluoroethyl Trifluoroacetate; Trifluoroacetic Acid 2,2,2-trifluoroethyl Ester; Trifluoroethyl Trifluoroacetate
• ACETIC ACID,TRIFLUORO, 2,2,2TRIFLUOROETHYL ESTER
• +Expand

• MDL： MFCD00000418
• InChIKey： ZKUJOCJJXCPCFS-UHFFFAOYSA-N
• Inchi： 1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2
• SMILES： FC(C([H])([H])OC(C(F)(F)F)=O)(F)F
• BRN： 1783427

Computed Properties

• Exact Mass: 195.99600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.995899
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.65420
• PSA: 26.30000
• Refractive Index: n20/D 1.277(lit.)
• Boiling Point: 55 °C(lit.)
• Melting Point: -65 °C
• Vapor Pressure: 3.34 psi ( 20 °C)
• Flash Point: Fahrenheit: 32 ° f
  Celsius: 0 ° c
  
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.464 g/mL at 25 °C(lit.)

2,2,2-Trifluoroethyl trifluoroacetate Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R34
• Hazard Level：3
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225-H302+H312+H332-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-34
• Signal Word：Danger
• HazardClass：3

2,2,2-Trifluoroethyl trifluoroacetate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks